Inositol triphosphate

IP3 receptor subtype pharmacology calcium signaling structure-activity relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H9Na6O15P3
Molecular Weight 551.99 g/mol
Cat. No. B15749548
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Technical Parameters


Basic Identity
Product NameInositol triphosphate
Molecular FormulaC6H9Na6O15P3
Molecular Weight551.99 g/mol
Structural Identifiers
InChIInChI=1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m0....../s1
InChIKeyMLMBGBMAFNSCOW-PYBCBHMXSA-H
Commercial & Availability
Standard Pack Sizes1 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

IP3 Endogenous IP3R Agonist Reference Standard


D-myo-Inositol 1,4,5-trisphosphate (Ins(1,4,5)P3, IP3) is the endogenous second messenger that binds to and opens intracellular IP3 receptor (IP3R) Ca²⁺-release channels on the endoplasmic reticulum, translating extracellular signals into cytosolic Ca²⁺ elevations [1]. Vertebrates express three IP3R subtypes (IP3R1, IP3R2, IP3R3) with distinct tissue distributions, binding affinities, and regulatory properties [2]. IP3 serves as the indispensable reference agonist against which all synthetic IP3R ligands—including super-agonists such as adenophostin A, partial agonists such as Ins(2,4,5)P3, and metabolically stabilized analogs—are quantitatively benchmarked. No inositol phosphate isomer or structural analog can be assumed to recapitulate IP3's full pharmacological profile without explicit comparative data.

1 Endogenous reference agonist for IP3R Ca²⁺ signaling studies
2 Essential baseline for novel IP3R ligand pharmacological profiling
3 Subtype-specific potency context across IP3R1, IP3R2, IP3R3

IP3 Analog Substitution: Why Verification Matters


Inositol phosphate signaling is exquisitely stereospecific: among 47 purified inositol phosphate positional isomers injected into Xenopus oocytes, Ca²⁺-releasing potency spanned four orders of magnitude, and only seven compounds achieved high potency [1]. IP3 receptor subtypes themselves differ in ligand recognition—IP3R3 binds Ins(1,4,5)P3 with a Kd of 11±2 nM, while IP3R1 binds at 24±4 nM, and subtype selectivity of analogs can invert depending on which hydroxyl or phosphate group is modified [2]. Metabolic stability varies dramatically: IP3 itself has a half-life as short as ~60 seconds under physiological conditions, whereas Ins(1,3,4,5)P4 persists for ~30 minutes [3]. Even a closely related isomer, Ins(2,4,5)P3, acts as only a partial agonist with ~65% intrinsic activity and ~26-fold lower potency [4]. Therefore, in any experimental or screening context, substituting IP3 with an uncharacterized inositol phosphate analog without head-to-head quantitative validation invites irreproducible results.

Ins(2,4,5)P3
Partial agonist with limited intrinsic activity; may antagonize IP3 responses and prevent full receptor activation.
IP4
Substantially weaker agonist requiring supraphysiological concentrations; off-target risks increase at high doses.
Phosphorothioate analog
Metabolically resistant but with reduced potency and persistent activation, altering oscillatory signal dynamics.

IP3 Quantitative Comparison Evidence vs. Analogs


IP3R Subtype Functional Potency Comparison

In permeabilized DT40 cells stably expressing single mammalian IP3R subtypes, Ins(1,4,5)P3 evoked concentration-dependent Ca²⁺ release with EC50 values of 87 nM (IP3R1), 145 nM (IP3R2), and 417 nM (IP3R3), representing a 4.8-fold potency difference between the most sensitive (IP3R1) and least sensitive (IP3R3) subtype [1]. All three responses had Hill coefficients near 1. In contrast, the metabolite Ins(1,3,4,5)P4 was ~135-fold less potent than IP3 at IP3R1 (EC50 ~11,749 nM) and ~28-fold less potent at IP3R2 (EC50 ~5,495 nM) [1]. This demonstrates that IP3 itself exhibits the highest potency of any endogenous inositol phosphate at all three IP3R subtypes, while its immediate metabolite IP4 is a substantially weaker agonist.

Subtype potency range
Head-to-head
EC50: 87–417 nM across IP3R subtypes
Defines baseline IP3R activation; IP4 is 38–275-fold weaker depending on subtype.
Permeabilized DT40 cells; cytosol-like medium, 37°C
IP3 receptor subtype pharmacology calcium signaling structure-activity relationship agonist potency ranking

IP3 vs. Adenophostin A: Binding Affinity & Potency

Adenophostin A (AdA), a fungal metabolite, is the most potent known IP3R agonist. In competitive [³H]IP3 binding assays, AdA inhibited binding with a Ki of 0.18 nM, whereas IP3 itself had a Ki of 15 nM—an ~83-fold difference in affinity [1]. Using fluorescence polarization (FP) assays with FITC-IP3, the isolated IP3-binding core (IBC, residues 224–604 of IP3R1) bound AdA with ~10-fold greater affinity than IP3 in cytosol-like medium at 4°C [2]. In functional Ca²⁺ release assays using recombinant IP3R1, AdA was at least 12-fold more potent than IP3 [3]. Despite this, AdA is not a simple replacement for IP3: it occupies a more spacious hydrophobic pocket, engages distinct conformational substates, and drives IP3R N-terminal dynamics along different pathways than IP3 [4]. IP3 remains the essential endogenous reference agonist for delineating ligand-specific gating mechanisms.

IP3 vs. AdA affinity
Head-to-head
IP3 Ki 15 nM
vs
AdA Ki 0.18 nM
AdA is a super-agonist; IP3 remains essential as physiological reference for mechanism studies.
[³H]IP3 competition binding; FP assay at 4°C
IP3 receptor super-agonist adenophostin A radioligand binding fluorescence polarization assay

IP3 vs. Ins(2,4,5)P3: Full vs. Partial Agonism

In rapid superfusion assays of permeabilized rat hepatocytes loaded with ⁴⁵Ca²⁺, Ins(1,4,5)P3 evoked quantal Ca²⁺ mobilization with an EC50 of 477±21 nM (extent) and 941±22 nM (peak rate) [1]. The regioisomer Ins(2,4,5)P3, commonly used as a 'metabolically stable' alternative, required EC50 values of 12.6 µM (extent) and 23.1 µM (peak rate)—a ~26-fold and ~25-fold rightward shift in potency, respectively [1]. Critically, even at a supramaximal concentration of 300 µM, Ins(2,4,5)P3 achieved only 65.0±2.7% of the peak Ca²⁺ release rate evoked by a maximal concentration (10 µM) of Ins(1,4,5)P3, classifying it unequivocally as a partial agonist with ~65% intrinsic activity [1]. Furthermore, Ins(2,4,5)P3 (333 µM) antagonized the response to 10 µM Ins(1,4,5)P3, reducing the peak rate to 79.9±5.0% of control [1].

Full vs. partial agonism
Head-to-head
IP3 EC50 477 nM Full agonist
vs
Ins(2,4,5)P3 EC50 12.6 µM 65% intrinsic
Partial agonist cannot substitute for full IP3R activation; may antagonize endogenous IP3.
Rapid superfusion of rat hepatocytes
partial agonism quantal Ca2+ release inositol phosphate isomer selectivity hepatic IP3 receptor

IP3 vs. IP4 Metabolic Stability Comparison

The metabolic fate of IP3 fundamentally shapes Ca²⁺ signal duration. In Xenopus laevis oocytes, microinjected Ins(1,4,5)P3 (100 nM) at high intracellular [Ca²⁺] (≥1 µM) was metabolized predominantly by IP3 3-kinase with a half-life of ~60 seconds [1]. At higher IP3 concentrations (≥8 µM), the 5-phosphatase pathway dominated, still yielding rapid dephosphorylation. In stark contrast, Ins(1,3,4,5)P4 (IP4) at 100 nM exhibited a half-life of ~30 minutes, independent of [Ca²⁺] [1]. The >30-fold difference in metabolic stability means that IP3 produces transient, tightly controlled Ca²⁺ signals, whereas IP4 can sustain prolonged signaling. The 5-phosphatase Km values for Ins(1,4,5)P3 are uniformly 5–8 µM across enzyme types, while Km values for Ins(1,3,4,5)P4 diverge dramatically (0.8 µM for type I vs. 130 µM for type II), indicating that IP4 metabolism is differentially regulated across tissues [2].

Metabolic half-life
Cross-study
IP3 t½ ≈ 60 s; IP4 t½ ≈ 30 min
IP3 enables transient signaling; IP4 sustains prolonged activation, altering response dynamics.
Xenopus oocytes; 100 nM concentration
inositol phosphate metabolism half-life comparison 5-phosphatase 3-kinase signal termination kinetics

IP3 vs. Phosphorothioate Analog: Potency-Stability Trade-off

The synthetic analog DL-inositol 1,4,5-trisphosphorothioate (DL-Ins(1,4,5)P3[S]3), in which non-bridging phosphate oxygens are replaced by sulfur, retains full agonist activity but requires a 3-fold higher concentration for half-maximal Ca²⁺ release in permeabilized hepatocytes compared to Ins(1,4,5)P3 [1]. Crucially, Ins(1,4,5)P3[S]3 is completely resistant to both phosphorylation by IP3 3-kinase and dephosphorylation by IP3 5-phosphatase [1]. When Ins(1,4,5)P3 was incubated with 3-kinase and ATP, Ca²⁺-releasing activity was entirely abolished; Ins(1,4,5)P3[S]3 retained full activity under identical conditions [1]. In enzyme inhibition studies, DL-InsP3S3 inhibited 5-phosphatase with a Ki of 1.7 µM and was a very weak inhibitor of 3-kinase (Ki = 230 µM) [2]. In intact cells, stores refilled rapidly after IP3 stimulation due to its degradation, whereas stores remained empty after Ins(1,4,5)P3[S]3 stimulation, confirming persistent receptor activation [1].

Potency-stability trade-off
Head-to-head
IP3 Baseline potency Rapid metabolism
vs
InsP3[S]3 3-fold less potent Fully resistant
Trade-off: sustained activation with reduced potency; IP3 required for physiological kinetics.
Rat hepatocyte Ca²⁺ release; enzyme resistance tests
phosphorothioate analog metabolic stabilization IP3 3-kinase resistance IP3 5-phosphatase resistance structure-activity relationship

IP3 Validated Application Scenarios


IP3R Subtype Pharmacological Profiling & Agonist Benchmarking

Ins(1,4,5)P3 is the indispensable reference agonist for establishing baseline potency (EC50: 87, 145, and 417 nM for IP3R1, IP3R2, and IP3R3, respectively) in recombinant IP3R subtype cell lines [1]. Any novel IP3R ligand must be compared directly to IP3 in the same cellular background to quantify ΔpEC50 values, as established by the standardized DT40 cell platform [1]. No other endogenous inositol phosphate approaches IP3's potency: IP4 is 38–275-fold weaker depending on subtype [1], and Ins(2,4,5)P3 is both ~25-fold less potent and only a partial agonist [2]. IP3 is therefore the only compound that enables full dynamic range in concentration-response curves for subtype-selectivity screening.

Ca²⁺ Oscillations & Frequency-Modulated Signaling

IP3's rapid metabolic turnover (t½ ≈ 60 s at low concentrations and elevated [Ca²⁺]) is essential for generating and terminating cytosolic Ca²⁺ oscillations that encode biological information through frequency modulation [3]. Neither the slowly metabolized IP4 (t½ ≈ 30 min) nor the metabolically resistant phosphorothioate analog Ins(1,4,5)P3[S]3 can reproduce the dynamic on-off kinetics required for oscillatory signaling [3][4]. IP3 is the mandatory tool for studies investigating how Ca²⁺ oscillation frequency, amplitude, and spatial organization control downstream effectors such as CaMKII, NFAT, and mitochondrial metabolism.

SOCE & ER Ca²⁺ Depletion Assays

Sustained IP3R activation to deplete ER Ca²⁺ stores and trigger STIM1-Orai1-mediated SOCE requires an agonist that resists metabolic inactivation. IP3 alone is rapidly degraded (t½ ~60 s), allowing stores to refill and complicating SOCE measurement [3]. By contrast, Ins(1,4,5)P3[S]3 provides sustained, non-terminating IP3R activation with only a 3-fold potency penalty, making it the preferred tool for SOCE studies [4]. However, researchers must first establish the IP3 concentration-response relationship for their specific cell system before selecting the appropriate analog, as the absolute EC50 can vary with receptor density and cellular context.

IP3R Structural Biology & MD Simulations Reference

Structural and computational studies of IP3R gating mechanisms require the endogenous agonist Ins(1,4,5)P3 as the reference ligand for defining the physiological agonist-bound conformational state [5]. While adenophostin A drives IP3R into distinct, broader conformational substates not visited by either the apo or IP3-bound forms [5], IP3 uniquely defines the native activated conformation. All-atom molecular dynamics simulations comparing IP3-bound, AdA-bound, and apo states of the IP3R N-terminus confirm that IP3 and AdA produce divergent dynamic cross-correlation patterns and entropy-enthalpy binding signatures [5]. IP3 is therefore irreplaceable for studies seeking to understand endogenous IP3R activation mechanisms.

Application
Selection Property
Validation Focus
IP3R subtype pharmacological profiling
Endogenous full agonist reference with defined subtype potency
Verify EC50 benchmark against novel ligands in the same cellular background
Ca²⁺ oscillations & frequency-modulated signaling
Rapid metabolic turnover (physiological signal termination)
Ensure transient kinetic profile; confirm t½ context in target cell system
SOCE & ER Ca²⁺ depletion
Establish baseline EC50 for system; then select stable analog if sustained depletion needed
Compare IP3 vs. stable analog potency shift; confirm SOCE activation
IP3R structural biology & MD simulations
Physiological agonist-bound conformational reference
Compare with AdA-bound/apo states; define native allosteric dynamics

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